Cas no 84-75-3 (Di-n-hexyl Phthalate)

Di-n-hexyl Phthalate structure

Product Name:Di-n-hexyl Phthalate

CAS No:84-75-3

Molecular Formula:C₂₀H₃₀O₄

Molecular Weight:334.449806690216

MDL:MFCD00043720

CID:81721

PubChem ID:6786

Di-n-hexyl Phthalate Properties

Names and Identifiers

- Di-n-hexyl phthalate
- Phthalic acid Di-n-hexyl ester
- Dihexyl Phthalate
- DNHP
- dihexyl benzene-1,2-dicarboxylate
- Di-n-hexylphthalate Solution
- 1,2-Benzenedicarboxylic acid 1,2-dihexyl ester
- Phthalic acid dihexyl ester
- 1,2-Benzenedicarboxylic acid, dihexyl ester
- 1,2-benzenedioic acid dihexyl ester
- Jayflex DHP
- NSC 4817
- phthalic acid, dihexyl ester
- 1,2-Benzenedicarboxylic acid, dihexyl ester (9CI)
- Phthalic acid, dihexyl ester (6CI, 7CI, 8CI)
- Bis(n-hexyl) phthalate
- +Expand
- MDL： MFCD00043720
- InChIKey： KCXZNSGUUQJJTR-UHFFFAOYSA-N
- Inchi： 1S/C20H30O4/c1-3-5-7-11-15-23-19(21)17-13-9-10-14-18(17)20(22)24-16-12-8-6-4-2/h9-10,13-14H,3-8,11-12,15-16H2,1-2H3
- SMILES： O=C(C1C(C(OCCCCCC)=O)=CC=CC=1)OCCCCCC

Computed Properties

Exact Mass: 334.21400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 14
Monoisotopic Mass: 334.214409
Heavy Atom Count: 24
Complexity: 320
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 52.6

Experimental Properties

LogP: 5.16080
PSA: 52.60000
Refractive Index: n20/D 1.486-1.489
Water Partition Coefficient: Soluble in water (0.24 mg/L).
Boiling Point: 333°C(lit.)
Melting Point: 65 ºC
Flash Point: 185-187°C/0.5mm
Solubility: Insuluble (1.4E-3 g/L) (25 ºC),
Color/Form: Colorless or slightly yellow oily liquid with aromatic smell
Solubility: Soluble in ethanol and ether, insoluble in water
Density: 0.995 g/cm3

Di-n-hexyl Phthalate Security Information

Symbol: GHS08
RTECS：TI1100000
Safety Instruction： 26-36/37
Packing Group：III
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：UN3082
Hazard Statement： H316-H360
Warning Statement： P201-P202-P280-P308+P313-P332+P313-P405-P501
Prompt：dangerous
Storage Condition：2-8°C
PackingGroup：III
Risk Phrases： 36/37/38-62-63
Signal Word：warning
TSCA：Yes
HazardClass：9

Di-n-hexyl Phthalate Customs Data

HS CODE：2917349000
Customs Data：

China Customs Code:
2917349000

Overview:

2917349000 Other phthalates.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

Summary:

2917349000 other esters of orthophthalic acid.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Di-n-hexyl Phthalate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003U84-5g	Dihexyl phthalate	84-75-3	98%	5g	$15.00	2024-04-21
A2B Chem LLC	AB78340-1g	Dihexyl phthalate	84-75-3	98%	1g	$5.00	2024-04-19
Aaron	AR003UGG-1g	Dihexyl phthalate	84-75-3	97%	1g	$4.00
abcr	AB109070-25 g	Di-n-hexyl phthalate, 97%; .	84-75-3	97%	25 g	€163.20	2023-07-20
Ambeed	A794208-1g	Dihexyl phthalate	84-75-3	98%	1g	$6.0	2024-07-24
Cooke Chemical	A6633612-100MG	Phthalic Acid Di-n-hexyl Ester	84-75-3	Analysis standard	100mg	RMB 308.80	2023-09-07
Enamine	EN300-1073399-0.05g	1,2-dihexyl benzene-1,2-dicarboxylate	84-75-3	95%	0.05g	$42.0	2023-10-28
eNovation Chemicals LLC	D628854-5g	DI-N-HEXYL PHTHALATE	84-75-3	97%	5g	$200	2022-10-15
TargetMol Chemicals	TN7019-100 mg	DNHP	84-75-3	98%	100MG	￥ 190
TRC	D446490-1g	Di-n-hexyl Phthalate	84-75-3		1g	$ 98.00	2023-09-07

Di-n-hexyl Phthalate Synthesis

Synthetic Circuit 1

111-27-3

85-44-9

84-75-3

Reaction Conditions

1.1 Catalysts: Graphene (oxide, sulfonated) ; 6 h, reflux

Reference

Sulfonated graphene as highly efficient and reusable acid carbocatalyst for the synthesis of ester plasticizers

Garg, Bhaskar; Bisht, Tanuja; Ling, Yong-Chien, RSC Advances, 2014, 4(100), 57297-57307

Synthetic Circuit 2

111-27-3

88-99-3

84-75-3

Reaction Conditions

1.1 Catalysts: 2764700-49-2 ; 1 h, 0.5 MPa, 150 °C

Reference

Fischer Esterification of Benzoic Acid and Polyhydric Alcohols Catalyzed by Basic Ionic Liquids of Bisimidazolium Tungstates

Wu, Shi ; Wang, Yingting; Tao, Huilin; Yu, Zhongliang; Wu, Lidan; et al, ChemistrySelect, 2023, 8(6),

Synthetic Circuit 3

111-27-3

85-44-9

84-75-3

Reaction Conditions

1.1 Catalysts: Chromate(2-), triaqua-μ3-oxotris[μ-[2-sulfo-1,4-benzenedicarboxylato(3-)-κO1:κO′… (reaction products with butanamine) ; 5 h, reflux

Reference

Synthesis and characterization of butylamine-functionalized Cr(III)-MOF-SO3H: Synergistic effect of the hydrophobic moiety on Cr(III)-MOF-SO3H in esterification reactions

Alavijeh, Masoumeh Karimi; Amini, Mostafa M., Polyhedron, 2019, 173,

Synthetic Circuit 4

111-27-3

85-44-9

84-75-3

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid

Reference

Esterification by microwave irradiation on activated carbon

Fan, Xingjun; Yuan, Keguo; Hao, Caili; Li, Nan; Tan, Ganzu; et al, Organic Preparations and Procedures International, 2000, 32(3), 287-290

Synthetic Circuit 5

111-27-3

85-44-9

84-75-3

Reaction Conditions

1.1 Catalysts: Chlorosulfonic acid (iron oxide-supported silica-coated) Solvents: Toluene ; 12 h, rt

Reference

Fe3O4@SiO2-SO3H nanoparticles: an efficient magnetically retrievable catalyst for esterification reactions

Shahedi, Zeynab; Mansoori, Yagoub, Journal of Particle Science & Technology, 2018, 4(2), 67-79

Synthetic Circuit 6

111-27-3

85-44-9

84-75-3

Reaction Conditions

1.1 Solvents: Cyclohexane ; 4 h, 200 °C

Reference

Synthesis, characterization and catalytic properties of SAPO-11, -31 and -41 molecular sieves

Venkatathri, N.; Srivastava, R., Indian Journal of Chemistry, 2004, (5), 1039-1043

Synthetic Circuit 7

111-27-3

85-44-9

84-75-3

Reaction Conditions

1.1 Catalysts: Zirconium dioxide (composition of solid acid sulfate/ZrO2-TiO2) , Titania (composition of solid acid sulfate/ZrO2-TiO2) , Sulfate (composition of solid acid sulfate/ZrO2-TiO2) Solvents: Cyclohexane ; reflux

Reference

Study on synthesis of linear high carbon alcohol phthalate catalyzed by solid acid

Yu, Liying; Yang, Yingjie; Cheng, Leqin; Ji, Huijie, Huagong Shikan, 2003, 17(3), 45-47

Synthetic Circuit 8

111-27-3

85-44-9

84-75-3

Reaction Conditions

Reference

Genetically controlled cell lysis in the yeast Saccharomyces cerevisiae

Zhang, Nianshu; Gardner, David C. J.; Oliver, Stephen G.; Stateva, Lubomira I., Biotechnology and Bioengineering, 1999, 64(5), 607-615

Synthetic Circuit 9

111-27-3

85-44-9

84-75-3

Reaction Conditions

Reference

Studies on the thermal decomposition of phthalate esters. VIII. Synthesis of bis(2-phenylhexyl) phthalate and thermal decomposition

Saido, Katsuhiko; Kuroki, Takeshi; Ikemura, Tadashi; Kirisawa, Makoto, Journal of Analytical and Applied Pyrolysis, 1983, 5(1), 81-7

Di-n-hexyl Phthalate Raw materials

Di-n-hexyl Phthalate Preparation Products

Di-n-hexyl Phthalate (84-75-3)

Di-n-hexyl Phthalate Suppliers

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Di-n-hexyl Phthalate Related Literature

1. Preparation of magnetic zeolitic imidazolate framework-67 composites for the extraction of phthalate esters from environmental water samples

Qingsong Zhang,Guangyang Liu,Xiaolin Cao,Jungang Yin,Ziping Zhang Anal. Methods 2020 12 4906
2. Endocrine activities of phthalate alternatives; assessing the safety profile of furan dicarboxylic acid esters using a panel of human cell based reporter gene assays

Barbara M. A. van Vugt-Lussenburg,Daan S. van Es,Matthijs Naderman,Jerome le Notre,Frits van der Klis,Abraham Brouwer,Bart van der Burg Green Chem. 2020 22 1873
3. Analysis of 21 phthalate leachables in metered dose inhalers by gas chromatography tandem mass spectrometry

Xiaoxia Ye,Juan Ma,Yongjian Yang,Fang Jin Anal. Methods 2014 6 4083
4. Determination of 16 phthalate esters in sesame oil by isotope dilution liquid chromatography with tandem mass spectrometry

Xiaomin Li,Qinghe Zhang,Ling Chen,Jiaying Zhao,Hongmei Li Anal. Methods 2018 10 3197
5. Extraction and GC-MS analysis of phthalate esters in food matrices: a review

Mario Vincenzo Russo,Pasquale Avino,Luisa Perugini,Ivan Notardonato RSC Adv. 2015 5 37023
6. Quantum chemical calculation of the vapor pressure of volatile and semi volatile organic compounds

Marcel Stahn,Stefan Grimme,Tunga Salthammer,Uwe Hohm,Wolf-Ulrich Palm Environ. Sci.: Processes Impacts 2022 24 2153
7. Hybrid porous material produced by polymerization-induced phase separation

Stanislav Dubinsky,Alla Petukhova,Ilya Gourevich,Eugenia Kumacheva Chem. Commun. 2010 46 2578
8. Determination of the migration of 20 phthalate esters in fatty food packaged with different materials by solid-phase extraction and UHPLC–MS/MS

Ji-cai Fan,Long Wu,Xiao-fang Wang,Xi-hui Huang,Quan Jin,Shu-ting Wang Anal. Methods 2012 4 4168
9. Dual functional ionic liquids as antimicrobials and plasticisers for medical grade PVCs

Seong Ying Choi,Héctor Rodríguez,H. Q. Nimal Gunaratne,Alberto V. Puga,Deirdre Gilpin,Stephanie McGrath,Joseph S. Vyle,Michael M. Tunney,Robin D. Rogers,Tony McNally RSC Adv. 2014 4 8567
10. Anti-cancer activities of metal-based complexes by regulating the VEGF/VEGFR2 signaling pathway and apoptosis-related factors Bcl-2, Bax, and caspase-9 to inhibit angiogenesis and induce apoptosis

Xiu-Ying Qin,Ya-Nan Wang,Han-Fu Liu,Zhao-Hui Luo,Pei-Lu Zhang,Huang Li-Fang,Mei-Rong Liu Metallomics 2020 12 92

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Amadis Chemical Company Limited

(CAS:84-75-3)Di-n-hexyl Phthalate

Purity:99%/99%

Quantity:100g/500g

Price($):268.0/939.0

Cas no 84-75-3 (Di-n-hexyl Phthalate)

Di-n-hexyl Phthalate Properties

Names and Identifiers

Computed Properties

Experimental Properties

Di-n-hexyl Phthalate Security Information

Di-n-hexyl Phthalate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Di-n-hexyl Phthalate Price

Di-n-hexyl Phthalate Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Di-n-hexyl Phthalate Raw materials

Di-n-hexyl Phthalate Preparation Products

Di-n-hexyl Phthalate Suppliers

Di-n-hexyl Phthalate Related Literature

Related Categories

84-75-3 (Di-n-hexyl Phthalate) Related Products